![molecular formula C18H16ClNO3 B214707 3-[2-(4-chlorophenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one](/img/structure/B214707.png)
3-[2-(4-chlorophenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one
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Overview
Description
3-[2-(4-chlorophenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one, also known as CCI-779, is a synthetic derivative of rapamycin, a macrolide antibiotic. CCI-779 is a potent inhibitor of the mammalian target of rapamycin (mTOR) pathway, which plays a crucial role in cell growth, proliferation, and survival. It has been extensively studied for its potential therapeutic applications in cancer, neurodegenerative disorders, and cardiovascular diseases.
Mechanism of Action
3-[2-(4-chlorophenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one inhibits the mTOR pathway by binding to the intracellular protein FKBP12, which then binds to mTOR, leading to the inhibition of its kinase activity. This, in turn, leads to the inhibition of downstream targets of mTOR, such as p70S6K and 4E-BP1, which are involved in protein synthesis and cell growth.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, this compound has been shown to have other biochemical and physiological effects. It has been shown to improve insulin sensitivity and glucose metabolism in animal models of diabetes. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
Advantages and Limitations for Lab Experiments
The main advantage of 3-[2-(4-chlorophenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one in lab experiments is its potent and selective inhibition of the mTOR pathway. This makes it a valuable tool for studying the role of mTOR in various cellular processes. However, one limitation of this compound is its poor solubility in aqueous solutions, which can make it difficult to use in certain experiments.
Future Directions
There are several potential future directions for research on 3-[2-(4-chlorophenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one. One area of interest is the development of new derivatives of this compound with improved solubility and pharmacokinetic properties. Another area of interest is the investigation of the potential therapeutic applications of this compound in other diseases, such as cardiovascular diseases and autoimmune disorders. Additionally, further studies are needed to elucidate the mechanisms underlying the neuroprotective effects of this compound and to determine its potential for use in the treatment of neurodegenerative diseases.
Synthesis Methods
The synthesis of 3-[2-(4-chlorophenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one involves the reaction of rapamycin with acetic anhydride and 4-chlorobenzoyl chloride, followed by reduction with lithium aluminum hydride. The resulting product is purified by chromatography to obtain this compound in high yield and purity.
Scientific Research Applications
3-[2-(4-chlorophenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential therapeutic applications in cancer. It has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, prostate, lung, and colon cancer. This compound exerts its anti-cancer effects by inhibiting the mTOR pathway, which is frequently dysregulated in cancer cells. By blocking this pathway, this compound induces cell cycle arrest and apoptosis, leading to the death of cancer cells.
properties
Molecular Formula |
C18H16ClNO3 |
---|---|
Molecular Weight |
329.8 g/mol |
IUPAC Name |
3-[2-(4-chlorophenyl)-2-oxoethyl]-1-ethyl-3-hydroxyindol-2-one |
InChI |
InChI=1S/C18H16ClNO3/c1-2-20-15-6-4-3-5-14(15)18(23,17(20)22)11-16(21)12-7-9-13(19)10-8-12/h3-10,23H,2,11H2,1H3 |
InChI Key |
DBZZPICNNSUZQC-UHFFFAOYSA-N |
SMILES |
CCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC=C(C=C3)Cl)O |
Canonical SMILES |
CCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC=C(C=C3)Cl)O |
Origin of Product |
United States |
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